Cas no 1019531-79-3 (2-{1-(2-methylpropyl)aminopropyl}phenol)

• Product Name: 2-{1-(2-methylpropyl)aminopropyl}phenol
• CAS No: 1019531-79-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5229898
• PubChem ID: 43190353
• Update Time: 2026-03-07

2-{1-(2-methylpropyl)aminopropyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(2-methylpropyl)amino]propyl]-
• 2-{1-(2-methylpropyl)aminopropyl}phenol

• Inchi： 1S/C13H21NO/c1-4-12(14-9-10(2)3)11-7-5-6-8-13(11)15/h5-8,10,12,14-15H,4,9H2,1-3H3
• InChI Key： NSGXKMOCFZYMPE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C(NCC(C)C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-{1-(2-methylpropyl)aminopropyl}phenol

Recent Advances in the Study of 2-{1-(2-methylpropyl)aminopropyl}phenol (CAS: 1019531-79-3)

In recent years, the compound 2-{1-(2-methylpropyl)aminopropyl}phenol (CAS: 1019531-79-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of research has been the investigation of 2-{1-(2-methylpropyl)aminopropyl}phenol's interaction with biological targets. Recent findings suggest that this compound exhibits a high affinity for certain receptors in the central nervous system, making it a candidate for the treatment of neurological disorders. Advanced computational modeling and in vitro assays have been employed to map its binding sites and understand its molecular interactions at an atomic level.

Another significant development is the optimization of the synthetic pathway for 2-{1-(2-methylpropyl)aminopropyl}phenol. Researchers have reported improved yields and purity through novel catalytic methods, which are crucial for scaling up production for preclinical and clinical trials. These advancements not only enhance the feasibility of large-scale manufacturing but also reduce the environmental impact of the synthesis process.

In terms of therapeutic potential, preliminary animal studies have demonstrated that 2-{1-(2-methylpropyl)aminopropyl}phenol exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress and inflammation pathways has been identified as a key mechanism underlying its efficacy. These findings pave the way for further investigation into its use as a disease-modifying agent.

Despite these promising results, challenges remain in the development of 2-{1-(2-methylpropyl)aminopropyl}phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties to enhance its therapeutic index and minimize adverse effects.

In conclusion, the latest research on 2-{1-(2-methylpropyl)aminopropyl}phenol (CAS: 1019531-79-3) highlights its potential as a novel therapeutic agent in the treatment of neurological disorders. Continued efforts in structural optimization, mechanism elucidation, and preclinical evaluation will be critical in translating these findings into clinical applications. The compound's unique properties and promising preliminary data make it a compelling subject for future research in the chemical biology and pharmaceutical fields.